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Compound of Interest

Compound Name: 2-sec-Butylcyclohexanone

Cat. No.: B081716

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
sec-Butylcyclohexanone (CAS No. 14765-30-1), a versatile cyclic ketone utilized in the
fragrance and flavor industries, as well as in organic synthesis.[1][2][3] This document is
intended to serve as a valuable resource for researchers, scientists, and professionals in drug
development by presenting key data, detailed experimental protocols for its characterization,
and visual representations of relevant chemical processes.

Core Physical and Chemical Data

2-sec-Butylcyclohexanone, with the IUPAC name 2-(1-methylpropyl)cyclohexanone, is a
colorless to pale yellow liquid.[1][3] It possesses a characteristic woody, camphoraceous, and
somewhat musty odor.[4][5][6] The presence of two stereocenters means it exists as a mixture
of diastereomers.[1] Key identifiers and physicochemical properties are summarized in the
table below.
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Property Value Source(s)
Molecular Formula C10H180 [1114]
Molecular Weight 154.25 g/mol (11041071
Boiling Point 76-78 °C at 8 mm Hg [415117118]
~200-221 °C (estimated at

atmospheric pressure) [2109]

Melting Point <20 °C to 27.18 °C (estimate) [51[6]1[81[9]
Density 0.911-0.917 g/mL at 20-25 °C [L1[415171
Refractive Index (n20/D) 1.454-1.461 [11[41[8]
Water Solubility 222.7 - 577 mg/L at 20 °C [1][4][5][9]
LogP (Partition Coefficient) 2.79-3.2 [11151I8]
Vapor Pressure 0.06 - 5.52 hPa at 20-25 °C [11[5119]
Flash Point 82 - 87 °C (181 °F) [1151[7118]

Experimental Protocols

Detailed methodologies for determining the key physical properties of 2-sec-

Butylcyclohexanone are outlined below. These protocols are based on standard laboratory

techniques for the characterization of liquid organic compounds.

Determination of Boiling Point (Reduced Pressure)

The boiling point of 2-sec-Butylcyclohexanone is typically reported at reduced pressure to

avoid decomposition at higher temperatures.
Apparatus:
e Round-bottom flask

o Hickman still head or short-path distillation apparatus
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Thermometer (calibrated)

Heating mantle with a stirrer

Vacuum pump and vacuum gauge (manometer)

Cold trap
Procedure:

¢ A small sample of 2-sec-Butylcyclohexanone is placed in the round-bottom flask with a
boiling chip.

e The distillation apparatus is assembled, ensuring all joints are properly sealed.

e The system is connected to a vacuum pump, and the pressure is reduced to the desired
level (e.g., 8 mm Hg).

o The sample is gently heated while stirring.

o The temperature at which the liquid boils and a steady stream of condensate is observed on
the thermometer is recorded as the boiling point at that pressure.

Determination of Density

Apparatus:

e Pycnometer (specific gravity bottle) of a known volume
e Analytical balance

o Constant temperature water bath

Procedure:

e The empty, clean, and dry pycnometer is weighed.

e The pycnometer is filled with distilled water and placed in a constant temperature water bath
(e.g., 20 °C or 25 °C) until it reaches thermal equilibrium. The volume is adjusted, and the
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pycnometer is reweighed.

e The pycnometer is emptied, dried, and filled with 2-sec-Butylcyclohexanone.

» The filled pycnometer is brought to the same constant temperature as the water and
weighed.

e The density is calculated using the formula: Density = (mass of sample) / (volume of
pycnometer).

Determination of Refractive Index

Apparatus:

e Abbe refractometer

o Constant temperature water bath
 Light source (sodium lamp, D-line)
Procedure:

e The refractometer is calibrated using a standard of known refractive index (e.qg., distilled
water).

e The prisms of the refractometer are cleaned and a few drops of 2-sec-Butylcyclohexanone
are applied.

o The temperature is maintained at 20 °C by circulating water from the constant temperature
bath.

e The light source is positioned, and the controls are adjusted until the dividing line between
the light and dark fields is sharp and centered in the crosshairs.

The refractive index is read from the scale.

Determination of Solubility in Water

Apparatus:
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Scintillation vials or flasks

Shaker or magnetic stirrer

Analytical balance

Centrifuge (optional)

UV-Vis spectrophotometer or Gas Chromatograph (GC) for quantification
Procedure:

e An excess amount of 2-sec-Butylcyclohexanone is added to a known volume of deionized
water in a vial.

e The mixture is agitated at a constant temperature (e.g., 20 °C) for an extended period (e.g.,
24-48 hours) to ensure equilibrium is reached.

e The solution is allowed to stand to let the undissolved compound separate. Centrifugation
can be used to aid this separation.

o A sample of the aqueous phase is carefully removed.

e The concentration of 2-sec-Butylcyclohexanone in the aqueous sample is determined
using a suitable analytical method like UV-Vis spectrophotometry or GC.

Visualized Workflows and Syntheses

To further aid in the understanding of the characterization and synthesis of 2-sec-
Butylcyclohexanone, the following diagrams are provided.
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Workflow: Determination of Physical Properties

Sample Preparation
(2-sec-Butylcyclohexanone)
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Workflow for the determination of physical properties.

Synthesis Routes of 2-sec-Butylcyclohexanone

Route 1 Route 2 Route 3
. Cyclohexanone +
o-sec-Butylphenol 2-sec-Butylidene Cyclohexanone sec-Butylmagnesium Bromide
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(Palladium Catalyst) Hydrogenation Grignard Reaction

2-sec-Butylcyclohexanone

Click to download full resolution via product page

Synthesis routes for 2-sec-Butylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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